Cas no 140-77-2 (3-Cyclopentylpropionic acid)

• Product Name: 3-Cyclopentylpropionic acid
• CAS No: 140-77-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00001392
• CID: 36446
• PubChem ID: 8818
• Update Time: 2025-05-21

3-Cyclopentylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentylpropionic acid
• Cyclopentanepropionic acid
• 3-CYCLOPENTYLPROPANOIC ACID
• Cypionic Acid
• 3-Cylcopentylpropanoic acid
• 3-Cyclopentylpropion
• Cyclopentylpropionic acid
• cyclopentanepropanoicacid
• 3-Cyclopentane propiomicacid
• AKOS BBS-00003802
• Cyclopentanepropanoic acid
• Propionic acid, 3-cyclopentyl-
• 3-Cyclopentyl-propionic acid
• ZRPLANDPDWYOMZ-UHFFFAOYSA-N
• 3-Cyclopentylpropionicacid
• Cipionate
• 3-cyclopentyl propionic acid
• KSC180A1B
• CHEM
• 140-77-2
• Q5200280
• 3-Cyclopentylpropionic acid, 98%
• 3-Cylcopentylpropanoicacid
• AM84371
• Z104478044
• CHEMBL1230184
• AC-17090
• CHEBI:50899
• NSC-8771
• VS-0325
• CYCLOPENTYLPROPANOIC ACID [USP-RS]
• NSC 8771
• NS00024564
• UNII-931H8F0JEE
• AKOS000119520
• MFCD00001392
• EINECS 205-433-0
• SCHEMBL2800
• EN300-20400
• AI3-14247
• F2191-0135
• J-512367
• AC-24812
• DTXSID4059700
• NCGC00166228-01
• A3041
• FT-0631815
• 931H8F0JEE
• C2934
• CS-W018280
• NSC8771
• 3-Cyclopentylpropionic acid,98%
• STL112265
• Cyclopentanepropanoic Acid; 3-Cyclopentylpropanoic Acid; NSC 8771
• 205-433-0
• FC37624
• DTXCID2034546
• CYCLOPENTYLPROPANOIC ACID (USP-RS)
• Cyclopentanepropionic acid (8CI)

• MDL： MFCD00001392
• Inchi： 1S/C8H14O2/c9-8(10)6-5-7-3-1-2-4-7/h7H,1-6H2,(H,9,10)
• InChI Key： ZRPLANDPDWYOMZ-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCC1)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.996 g/mL at 25 °C(lit.)
• Boiling Point: 123°C/6mmHg(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.457(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 2.04140
• Solubility: Insoluble in water
• FEMA: 2411

3-Cyclopentylpropionic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36-S24/25
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 3-Cyclopentylpropionic acid

Exploring the Versatility of 3-Cyclopentylpropionic Acid (CAS No. 140-77-2): Properties, Applications, and Industry Insights

3-Cyclopentylpropionic acid (CAS No. 140-77-2) is a specialized organic compound with a unique cyclic structure, making it a valuable intermediate in pharmaceuticals, fragrances, and fine chemical synthesis. Its molecular formula, C₈H₁₄O₂, features a cyclopentyl ring attached to a propionic acid chain, offering distinct reactivity and solubility profiles. Researchers and manufacturers increasingly seek this compound for its role in synthesizing bioactive molecules, prompting questions like "What are the uses of 3-Cyclopentylpropionic acid?" or "How to optimize 3-Cyclopentylpropionic acid synthesis?"—topics trending in scientific forums and AI-driven search queries.

The growing demand for sustainable chemical processes has spotlighted 3-Cyclopentylpropionic acid as a candidate for green chemistry applications. Its potential in biodegradable polymer production aligns with global trends toward eco-friendly materials. Recent studies explore enzymatic catalysis routes for this compound, addressing queries such as "Is 3-Cyclopentylpropionic acid renewable?" and "Green synthesis methods for CAS 140-77-2." These developments reflect the industry's shift away from traditional petrochemical-derived intermediates.

From a technical perspective, 3-Cyclopentylpropionic acid exhibits a melting point of 35–38°C and a boiling point of 245°C, with moderate solubility in polar solvents. These properties make it suitable for controlled-release formulations in pharmaceuticals, a hot topic among drug delivery researchers. Patent analyses reveal its incorporation in prodrug designs, particularly for CNS-targeting compounds, answering frequent searches like "Pharmaceutical applications of CAS 140-77-2". The compound's stability under physiological conditions further enhances its utility.

In the fragrance industry, the cyclopentyl moiety of 3-Cyclopentylpropionic acid contributes to musk-like odor profiles, driving innovation in long-lasting perfumes. Perfumers value its ability to modify volatility and enhance fixation—key considerations in luxury fragrance development. Online discussions often highlight "3-Cyclopentylpropionic acid in perfumery" or "CAS 140-77-2 scent characteristics," underscoring consumer interest in fragrance chemistry. Regulatory-compliant status in major markets further supports its adoption.

Analytical methodologies for 3-Cyclopentylpropionic acid continue to evolve, with GC-MS and HPLC remaining standard techniques. Recent advancements in hyphenated chromatography enable precise quantification in complex matrices, addressing quality control challenges. Laboratories frequently search for "CAS 140-77-2 analytical standards" and "purity testing methods for 3-Cyclopentylpropionic acid," reflecting the need for reliable characterization protocols. The compound's UV transparency (λ_max < 210 nm) necessitates careful method selection.

Supply chain dynamics for 3-Cyclopentylpropionic acid reveal geographic concentration among specialized manufacturers, with Asia-Pacific emerging as a production hub. Market intelligence platforms track queries like "CAS 140-77-2 suppliers" and "3-Cyclopentylpropionic acid price trends," indicating procurement professionals' focus on availability and cost optimization. The compound's classification as non-hazardous under GHS simplifies logistics compared to regulated alternatives, though proper storage conditions (cool, dry environments) remain essential.

Future research directions for 3-Cyclopentylpropionic acid may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems—areas gaining traction in materials science. Academic interest is evident through searches for "CAS 140-77-2 crystal structure" and "3-Cyclopentylpropionic acid coordination chemistry." Such applications could expand its relevance beyond traditional organic synthesis, positioning it as a multifunctional building block in advanced technologies.